![molecular formula C16H16N4O B5292227 4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole](/img/structure/B5292227.png)
4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole, also known as PBD, is a fluorescent dye used as a probe in various scientific research applications. PBD has gained significant attention in recent years due to its unique properties, including high quantum yield, photostability, and low toxicity.
Mechanism of Action
The mechanism of action of 4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole involves its ability to intercalate into DNA and selectively bind to cysteine residues in proteins. This compound binds to the minor groove of DNA and fluoresces when it is in close proximity to a specific base. In proteins, this compound selectively binds to cysteine residues, forming a covalent bond and fluorescing upon binding.
Biochemical and Physiological Effects:
This compound has low toxicity and is not known to have any significant biochemical or physiological effects. However, this compound can intercalate into DNA and potentially interfere with DNA replication and transcription, leading to potential mutagenic effects.
Advantages and Limitations for Lab Experiments
4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole has several advantages for lab experiments, including its high quantum yield, photostability, and low toxicity. However, this compound has several limitations, including its potential mutagenic effects and its limited ability to stain specific cellular structures.
Future Directions
There are several future directions for 4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole research, including the development of new this compound derivatives with improved properties, the use of this compound in new scientific research applications, and the investigation of potential mutagenic effects of this compound. Additionally, this compound could be used in combination with other fluorescent probes to study complex biological processes.
Synthesis Methods
The synthesis of 4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole involves a multi-step process that includes the reaction of 2-aminopyridine with 2-bromoacetaldehyde to form 2-(2-pyridinyl)acetaldehyde. This intermediate is then reacted with pyrrolidine to form 2-(2-pyridinyl)-1-pyrrolidinylmethylamine. Finally, this compound is reacted with 2-amino-4,5-dimethylthiazole to form this compound.
Scientific Research Applications
4-{[2-(2-pyridinyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole has been extensively used as a fluorescent probe in various scientific research applications, including DNA sequencing, protein labeling, and cellular imaging. This compound has been used to detect single-nucleotide polymorphisms (SNPs) in DNA sequencing, where this compound is incorporated into the DNA strand and fluoresces when a specific base is present. This compound has also been used to label proteins, where it selectively binds to cysteine residues and fluoresces upon binding. Additionally, this compound has been used to image live cells, where it selectively stains the Golgi apparatus and endoplasmic reticulum.
Properties
IUPAC Name |
4-[(2-pyridin-2-ylpyrrolidin-1-yl)methyl]-2,1,3-benzoxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-2-9-17-13(6-1)15-8-4-10-20(15)11-12-5-3-7-14-16(12)19-21-18-14/h1-3,5-7,9,15H,4,8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLKCLJOKBYWQNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CC=CC3=NON=C32)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.